molecular formula C9H9N B1677351 3-Methylbenzyl cyanide CAS No. 2947-60-6

3-Methylbenzyl cyanide

Cat. No. B1677351
CAS RN: 2947-60-6
M. Wt: 131.17 g/mol
InChI Key: WOJADIOTNFDWNQ-UHFFFAOYSA-N
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Description

3-Methylbenzyl cyanide is a chemical compound with the molecular formula C9H9N . It is also known by other names such as 2-(3-methylphenyl)acetonitrile, m-Tolylacetonitrile, and m-Methylphenylacetonitrile . The molecular weight of this compound is 131.17 g/mol .


Molecular Structure Analysis

The IUPAC name for 3-Methylbenzyl cyanide is 2-(3-methylphenyl)acetonitrile . The InChI representation is InChI=1S/C9H9N/c1-8-3-2-4-9(7-8)5-6-10/h2-4,7H,5H2,1H3 . The Canonical SMILES representation is CC1=CC(=CC=C1)CC#N .


Physical And Chemical Properties Analysis

3-Methylbenzyl cyanide has a molecular weight of 131.17 g/mol . It has an XLogP3 value of 2.1, indicating its lipophilicity . It has no hydrogen bond donors, one hydrogen bond acceptor, and one rotatable bond .

Scientific Research Applications

3-Methylbenzyl cyanide

is a chemical compound with the molecular formula C9H9N and a molecular weight of 131.17 . It’s also known by other names such as m-Xylyl cyanide, m-Methylbenzyl cyanide, m-Tolylacetonitrile, m-Methylphenylacetonitrile, 3-Tolylacetonitrile, 3-Methylphenylacetonitrile, Benzeneacetonitrile, 3-methyl-, and NSC 20695 .

Safety And Hazards

3-Methylbenzyl cyanide is classified as acutely toxic if swallowed, in contact with skin, or if inhaled . It is also harmful to aquatic life . Safety measures include avoiding breathing its mist/vapors/spray, using it only outdoors or in a well-ventilated area, wearing protective gloves/clothing/eye protection/face protection, and washing hands and face thoroughly after handling .

properties

IUPAC Name

2-(3-methylphenyl)acetonitrile
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InChI

InChI=1S/C9H9N/c1-8-3-2-4-9(7-8)5-6-10/h2-4,7H,5H2,1H3
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InChI Key

WOJADIOTNFDWNQ-UHFFFAOYSA-N
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Canonical SMILES

CC1=CC(=CC=C1)CC#N
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Molecular Formula

C9H9N
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DSSTOX Substance ID

DTXSID30183673
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Molecular Weight

131.17 g/mol
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Product Name

3-Methylbenzyl cyanide

CAS RN

2947-60-6
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Synthesis routes and methods

Procedure details

After silica gel chromatography of the residue (HEP/EA gradient), an approximately 1:1 mixture of 1-m-tolyl-cyclopropanecarbonitrile and the starting compound m-tolylacetonitrile was obtained.
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Citations

For This Compound
18
Citations
I Tikk, G Deak - Acta Chimica Hungarica, 1983 - inis.iaea.org
… [en] By means of 1 H-NMR spectroscopic investigations it has been established that the compound prepared from 3-methylbenzyl cyanide and benzaldehyde and described earlier as 8-…
Number of citations: 4 inis.iaea.org
I Tikk, G Deak - Acta Chim. Acad. Sci. Hung.;(Hungary), 1983 - osti.gov
… By means of /sup 1/H-NMR spectroscopic investigations it has been established that the compound prepared from 3-methylbenzyl cyanide and benzaldehyde and described earlier as 8…
Number of citations: 0 www.osti.gov
M Berthelot, M Helbert, C Laurence… - Journal of physical …, 1993 - Wiley Online Library
A thermodynamic hydrogen‐bond basicity scale, pK HB , and a spectroscopic hydrogen‐bond basicity scale, Δν(OH), were measured which permitted the construction of the solute …
Number of citations: 52 onlinelibrary.wiley.com
B Kahveci - Molecules, 2005 - mdpi.com
… starting materials 1a-d were prepared by passing HCl gas through solutions of 2-chloro-benzyl cyanide, 3-chlorobenzyl cyanide, 2-methylbenzyl cyanide or 3-methylbenzyl cyanide and …
Number of citations: 54 www.mdpi.com
U Kumar, TX Neenan - Macromolecules, 1995 - ACS Publications
… Claisen condensation between the ethyl ester of 3-tolylacetic acid (15) and 3-methylbenzyl cyanide (16) followed by in situ hydrolysis and decarboxylation of the -cyano ketone (17) in …
Number of citations: 81 pubs.acs.org
A Mukherjee, D Srimani, S Chakraborty… - Journal of the …, 2015 - ACS Publications
… Under analogous reaction conditions, 3-methylbenzyl cyanide, 3,4-dimethoxybenzyl cyanide, and 4-aminobenzyl cyanide yielded 99% of 3-methylphenethylamine, 86% of 3,4-…
Number of citations: 249 pubs.acs.org
L Florvall, V Hillegaart, A Malmberg… - European journal of …, 1996 - Elsevier
… The synthesis of compound 9 started from 3methylbenzyl cyanide, which was nitrated. … H,SO,, 15.0 g of 3-methylbenzyl cyanide was added dropwise under stirring and cooling in ice. …
Number of citations: 6 www.sciencedirect.com
AK Robertson - KB thesis scanning project 2015, 1971 - era.ed.ac.uk
The decomposition of N-nitrosoacylarylamines in benzene in the presence and absence of certain arynophiles has been investigated. Anthracene, 9, 10-dimethoxyanthracene and …
Number of citations: 2 era.ed.ac.uk
M Jayamani, N Pant, S Ananthan, K Narayanan… - Tetrahedron, 1986 - Elsevier
1,3-Diphenylpronan-2-one undergoes dehydration over alumina at around 400 C to form 1,3-diphenylallene which cyclizes to 2-phenylindene. Since the parent ketone can be obtained …
Number of citations: 22 www.sciencedirect.com
Y Matsunaga, S Machmudah… - Journal of Chemistry …, 2012 - search.proquest.com
Supercritical water has been focused on as an environmentally attractive reaction media, in which organic materials can be decomposed into smaller molecules. The reaction behavior …
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